Cas no 1804745-67-2 (Methyl 2-(aminomethyl)-5-methoxy-3-(trifluoromethoxy)pyridine-6-carboxylate)

• Product Name: Methyl 2-(aminomethyl)-5-methoxy-3-(trifluoromethoxy)pyridine-6-carboxylate
• CAS No: 1804745-67-2
• MF: C₁₀H₁₁F₃N₂O₄
• MW: 280.200553178787
• CID: 4839699
• Update Time: 2025-05-21

Methyl 2-(aminomethyl)-5-methoxy-3-(trifluoromethoxy)pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(aminomethyl)-5-methoxy-3-(trifluoromethoxy)pyridine-6-carboxylate

• Inchi： 1S/C10H11F3N2O4/c1-17-7-3-6(19-10(11,12)13)5(4-14)15-8(7)9(16)18-2/h3H,4,14H2,1-2H3
• InChI Key： FXZBJNCDPWJVPL-UHFFFAOYSA-N
• SMILES： FC(OC1=CC(=C(C(=O)OC)N=C1CN)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 314
• XLogP3: 1.1
• Topological Polar Surface Area: 83.7

Additional information on Methyl 2-(aminomethyl)-5-methoxy-3-(trifluoromethoxy)pyridine-6-carboxylate

Methyl 2-(aminomethyl)-5-methoxy-3-(trifluoromethoxy)pyridine-6-carboxylate: A Comprehensive Overview

The compound Methyl 2-(aminomethyl)-5-methoxy-3-(trifluoromethoxy)pyridine-6-carboxylate (CAS No. 1804745-67-2) is a highly specialized organic compound with significant potential in the fields of pharmacology and material science. This compound is characterized by its unique structural features, which include a pyridine ring substituted with an amino methyl group, a methoxy group, and a trifluoromethoxy group. The combination of these functional groups imparts distinctive chemical and biological properties to the molecule.

Recent studies have highlighted the importance of such compounds in drug discovery, particularly in the development of novel therapeutic agents. The presence of the amino methyl group (aminomethyl) in the molecule is known to enhance bioavailability and improve the pharmacokinetic profile of drugs. Similarly, the methoxy group (methoxy) contributes to increased lipophilicity, which is crucial for drug targeting and delivery systems. The trifluoromethoxy group (trifluoromethoxy), on the other hand, is associated with improved stability and resistance to metabolic degradation, making it an attractive feature for pharmaceutical applications.

The synthesis of Methyl 2-(aminomethyl)-5-methoxy-3-(trifluoromethoxy)pyridine-6-carboxylate involves a multi-step process that typically begins with the preparation of the pyridine ring. This is followed by sequential substitution reactions to introduce the functional groups at specific positions on the ring. Advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation are often employed to optimize reaction conditions and ensure high yields. The use of these modern synthetic methods aligns with current trends in green chemistry, emphasizing sustainability and efficiency.

In terms of applications, this compound has shown promise in various areas. For instance, its ability to act as a precursor in the synthesis of bioactive molecules has been extensively explored. Recent research has demonstrated its potential as an intermediate in the development of anti-cancer agents, where it plays a role in modulating cellular signaling pathways. Additionally, its unique electronic properties make it a candidate for use in advanced materials such as organic semiconductors and optoelectronic devices.

The structural versatility of Methyl 2-(aminomethyl)-5-methoxy-3-(trifluoromethoxy)pyridine-6-carboxylate also lends itself to applications in agrochemicals. Its ability to inhibit specific enzymes involved in plant growth regulation has been studied, suggesting its potential as a herbicide or plant growth regulator. Furthermore, its stability under various environmental conditions makes it suitable for use in formulations that require prolonged activity.

From a safety perspective, thorough toxicological evaluations have been conducted to assess the potential risks associated with this compound. These studies have indicated that proper handling and storage are essential to minimize exposure risks. Additionally, environmental impact assessments have been performed to ensure that its production and use align with regulatory standards aimed at protecting ecosystems.

In conclusion, Methyl 2-(aminomethyl)-5-methoxy-3-(trifluoromethoxy)pyridine-6-carboxylate (CAS No. 1804745-67-2) represents a significant advancement in chemical synthesis and application development. Its unique combination of functional groups and favorable chemical properties positions it as a valuable tool in diverse fields ranging from pharmaceuticals to materials science. As research continues to uncover new applications and optimize its properties, this compound is poised to play an increasingly important role in both academic and industrial settings.